2,2'-Dibromo-4,4',5,5'-tetramethyl-1,1'-biphenyl
Overview
Description
Molecular Structure Analysis
The molecular structure of 2,2’-Dibromo-4,4’,5,5’-tetramethyl-1,1’-biphenyl consists of a biphenyl backbone with four methyl groups and two bromine atoms. The arrangement of these substituents affects the compound’s physical properties, reactivity, and stability. The compound’s 3D structure can be visualized using computational tools .
Physical And Chemical Properties Analysis
Scientific Research Applications
Chemical Synthesis
2,2'-Dibromo-4,4',5,5'-tetramethyl-1,1'-biphenyl is utilized in chemical synthesis processes. Nagaki et al. (2008) demonstrated its application in the selective monolithiation of dibromobiaryls using microflow systems, which allows precise control and efficient reactions with electrophiles (Nagaki et al., 2008). Similarly, its role in synthesizing polyimides with unique properties such as solubility and high glass transition temperatures has been researched by Harris et al. (1996) (Harris et al., 1996).
Material Science
In the field of material science, the compound has been used in the formation of unique structural materials. Holý et al. (2001) investigated its role in forming hydrogen-bonded cyclotetrameric compartments, leading to grids with chiral square compartments (Holý et al., 2001).
Corrosion Inhibition
The compound also finds applications in corrosion inhibition. Arshad et al. (2020) synthesized bis-Schiff bases of 2,2′-dibromobenzidine, including derivatives of 2,2'-Dibromo-4,4',5,5'-tetramethyl-1,1'-biphenyl, and demonstrated their effectiveness as corrosion inhibitors for mild steel in acidic mediums (Arshad et al., 2020).
Surface Chemistry
In surface chemistry, this compound has been used to study aryl-aryl coupling reactions. Feng et al. (2020) reported the formation of planar acenes rather than nonplanar tetraphenylene, indicating its potential in regioselective surface chemistry applications (Feng et al., 2020).
properties
IUPAC Name |
1-bromo-2-(2-bromo-4,5-dimethylphenyl)-4,5-dimethylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Br2/c1-9-5-13(15(17)7-11(9)3)14-6-10(2)12(4)8-16(14)18/h5-8H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIPDXSMIRHGCHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)Br)C2=C(C=C(C(=C2)C)C)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Br2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10578902 |
Source
|
| Record name | 2,2'-Dibromo-4,4',5,5'-tetramethyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10578902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2'-Dibromo-4,4',5,5'-tetramethyl-1,1'-biphenyl | |
CAS RN |
211434-29-6 |
Source
|
| Record name | 2,2'-Dibromo-4,4',5,5'-tetramethyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10578902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
